Cas no 104357-57-5 (4'-Cyano-4-[3-(acryloyloxy)propoxy]biphenyl)

• Product Name: 4'-Cyano-4-[3-(acryloyloxy)propoxy]biphenyl
• CAS No: 104357-57-5
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 3033828
• PubChem ID: 18533710
• Update Time: 2025-04-21

4'-Cyano-4-[3-(acryloyloxy)propoxy]biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-[(4'-氰基联苯-4-基)氧基]丙基 2-丙烯酸酯
• 3-[(4'-Cyano[1,1'-biphenyl]-4-yl)oxy]propyl 2-propenoic acid ester
• 2-Propenoic acid, 3-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]propyl ester
• 3-[4-(4-cyanophenyl)phenoxy]propyl prop-2-enoate
• 2-Propenoic acid, 3-[(4/'-cyano[1,1/'-biphenyl]-4-yl)oxy]propyl ester
• 4'-Cyano-4-[3-(acryloyloxy)propoxy]biphenyl
• 104357-57-5
• 2-Propenoic acid, 3-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]propyl ester, homopolymer
• SCHEMBL4331061
• KFMJYBHOBTUCGH-UHFFFAOYSA-N
• 3-((4'-Cyano-[1,1'-biphenyl]-4-yl)oxy)propyl acrylate

• Inchi： 1S/C19H17NO3/c1-2-19(21)23-13-3-12-22-18-10-8-17(9-11-18)16-6-4-15(14-20)5-7-16/h2,4-11H,1,3,12-13H2
• InChI Key： KFMJYBHOBTUCGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)CCCOC(C=C)=O

Computed Properties

• Exact Mass: 307.12084340Da
• Monoisotopic Mass: 307.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.3

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),